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Compound of Interest

Compound Name: 4-Chloronaphtho(2,3-b]benzofuran

Cat. No.: B12504372

Immediate Safety Advisory: 4-Chloronaphtho[2,3-b]benzofuran is a chlorinated aromatic
compound and must be handled as hazardous waste.[1] Due to its chemical structure, it is
presumed to be toxic and environmentally persistent. Under no circumstances should this
chemical or its containers be disposed of in standard waste streams or down the drain.[2]
Improper disposal can lead to environmental contamination and potential health risks.

This guide provides essential safety and logistical information for the proper disposal of 4-
Chloronaphtho[2,3-b]benzofuran, ensuring the safety of laboratory personnel and
environmental compliance.

Hazard Profile and Waste Classification

While a specific Safety Data Sheet (SDS) for 4-Chloronaphtho[2,3-b]benzofuran is not
readily available, its classification can be inferred from similar chlorinated compounds. It should
be treated as hazardous waste, possessing properties of toxicity and potential carcinogenicity.
[1] Chlorinated organic materials are subject to stringent disposal regulations.[3]
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Hazard Classification GHS Category Recommended

(Inferred) (Anticipated) Precautions

Acute Toxicity (Oral, Dermal, Avoid all contact; use in a well-
] Category 1, 2, or 3 ]

Inhalation) ventilated fume hood.

Wear appropriate protective
Skin Corrosion/Irritation Category 2 gloves and clothing to prevent

skin exposure.[4]

Wear chemical safety goggles

Serious Eye Damage/Irritation Category 2 ]
or a face shield.[4][5]

Avoid breathing dust or vapors.

Specific Target Organ Toxicity Category 3 )

Hazardous to the Aquatic Do not allow to enter drains or
) Category 1
Environment waterways.

Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for the safe handling and disposal of 4-
Chloronaphtho[2,3-b]benzofuran waste.

1. Personal Protective Equipment (PPE) and Safety Measures:

o Eye Protection: Always wear chemical safety goggles that provide a complete seal around
the eyes.[2][5][6]

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Disposable
gloves are for single use only.[7] If contamination occurs, remove gloves immediately, wash
hands, and don a new pair.

o Body Protection: A clean, fastened lab coat must be worn at all times.[7] Ensure shoes fully
cover the feet; sandals are not permitted.[2][5]

o Work Area: All handling of 4-Chloronaphtho[2,3-b]benzofuran, including weighing and
preparing for disposal, should be conducted within a certified chemical fume hood to prevent
inhalation of dust or vapors.[6]
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. Waste Segregation and Containment:

Solid Waste: Collect solid 4-Chloronaphtho[2,3-b]benzofuran waste, including
contaminated consumables (e.g., weigh boats, pipette tips, gloves), in a designated, robust,
and sealable container.[4] The container must be compatible with the chemical.

Liquid Waste: If the compound is in solution, use a designated, leak-proof, and shatter-
resistant waste container. Do not mix with other incompatible waste streams.

Container Management: Never overfill a waste container. Leave adequate headspace
(approximately 10-15%) to allow for expansion. Keep the container securely closed at all
times, except when adding waste.[4][8]

. Labeling of Hazardous Waste:

Properly label the waste container immediately upon the first addition of waste.

The label must include:

The words "Hazardous Waste."

[¢]

o The full chemical name: "4-Chloronaphtho[2,3-b]benzofuran.”

o An accurate list of all contents, including solvents if applicable.

o The approximate percentage of each component.

o The relevant hazard pictograms (e.g., skull and crossbones, health hazard, environmental
hazard).

o The date the waste was first added to the container.

[e]

The name and contact information of the responsible researcher or lab.

. Temporary Storage in the Laboratory:

Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within the laboratory.
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e This area must be under the control of the laboratory personnel, away from general traffic,
and clearly marked.

o Ensure the storage location is cool, dry, and well-ventilated.[4][8]
o Store away from incompatible materials, such as strong oxidizing agents.[4]
5. Final Disposal Procedure:

» Professional Disposal: The final disposal of 4-Chloronaphtho[2,3-b]benzofuran must be
conducted through your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste disposal contractor.[9][10]

« Incineration: High-temperature incineration is a common and effective method for the
complete destruction of chlorinated organic residues.[3]

e Record Keeping: Maintain accurate records of the amount of waste generated and the date
of its transfer for disposal, in accordance with institutional and regulatory requirements.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 4-
Chloronaphtho[2,3-b]benzofuran.
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Begin Handling

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Segregate & Contain Waste
in Labeled, Sealed Container

Is Container Full or

Disposal Required? Continue Accumulating

Step 3: Store in Designated

Sliefp s Sl A for Ple Satellite Accumulation Area

Step 5: EHS/Contractor
Transports Waste

Step 6: Final Disposal via
Licensed Facility (e.g., Incineration)

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for safe disposal of 4-Chloronaphtho[2,3-b]benzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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